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Compound of Interest

Compound Name: CMPD101

Cat. No.: B12391602

This guide provides an objective comparison of the inhibitor CMPD101's performance against
Rho-associated coiled-coil kinase (ROCK) and Protein Kinase C (PKC), with a primary focus
on its selectivity profile. The information is intended for researchers, scientists, and
professionals in the field of drug development.

CMPD101 is a potent, membrane-permeable small-molecule inhibitor primarily targeting G
protein-coupled receptor kinase 2 (GRK2) and GRK3.[1][2][3] Its efficacy against these primary
targets has positioned it as a valuable tool in studies related to conditions like heart failure.[1]
[2] However, understanding its selectivity against other kinases, such as ROCK and PKC, is
crucial for accurately interpreting experimental results and predicting potential off-target effects.

Quantitative Data Summary

The inhibitory activity of CMPD101 against its primary targets (GRK2, GRK3) and its off-target
activity against ROCK-2 and PKCa are summarized below. The data is presented as IC50
values, which represent the concentration of the inhibitor required to reduce the activity of the
enzyme by 50%. Lower IC50 values indicate greater potency.
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Target Kinase CMPD101 IC50 Primary Target?
GRK3 5.4 nM Yes
GRK2 18 nM Yes
ROCK-2 1.4 uM No
GRK5 2.3 uM No
GRK1 3.1 uM No
PKCa 8.1 uM No

Data sourced from references[1][2][4]. Note that IC50 values can vary based on experimental
assay conditions.[5][6]

Signaling Pathways

To contextualize the function of these kinases, the following diagrams illustrate their respective
signaling pathways.
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Preparation Reaction Analysis

1. Prepare serial dilutions 2. Mix Kinase, Substrate, | | L | 3. initiate reaction by : :JT;'::'Z?;ZE
of CMPD101 and CMPD101 in buffer adding [y-=PIATP

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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